Cas no 211733-67-4 (9H-Purine, 2,6-dichloro-9-cyclopentyl-)

• Product Name: 9H-Purine, 2,6-dichloro-9-cyclopentyl-
• CAS No: 211733-67-4
• MF: C₁₀H₁₀Cl₂N₄
• MW: 257.11919927597
• MDL: MFCD11047293
• CID: 4459825
• PubChem ID: 10801116
• Update Time: 2025-10-31

9H-Purine, 2,6-dichloro-9-cyclopentyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine, 2,6-dichloro-9-cyclopentyl-
• 2,6-dichloro-9-cyclopentyl-9H-purine
• GS4197
• 9-cyclopentyl-2,6-dichloro-9h-purine
• AS-62888
• AKOS037645738
• 211733-67-4
• TVGDBGPLYZULGD-UHFFFAOYSA-N
• W19045
• 2.6-dichloro-9-cyclopentylpurine
• SCHEMBL786455
• 2,6-dichloro-9-cyclopentylpurine
• 2,6-dichloro9-cyclopentylpurine
• CS-0104839

• MDL： MFCD11047293
• Inchi： 1S/C10H10Cl2N4/c11-8-7-9(15-10(12)14-8)16(5-13-7)6-3-1-2-4-6/h5-6H,1-4H2
• InChI Key： TVGDBGPLYZULGD-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N=1)Cl)N(C=N2)C1CCCC1

Computed Properties

• Exact Mass: 256.0282517g/mol
• Monoisotopic Mass: 256.0282517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on 9H-Purine, 2,6-dichloro-9-cyclopentyl-

Introduction to 9H-Purine, 2,6-dichloro-9-cyclopentyl (CAS No. 211733-67-4)

9H-Purine, 2,6-dichloro-9-cyclopentyl (CAS No. 211733-67-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of purine, a fundamental building block of nucleic acids and an essential component in various biological processes. The introduction of dichloro and cyclopentyl groups to the purine scaffold imparts unique chemical and biological properties, making it a valuable candidate for drug development.

The structure of 9H-Purine, 2,6-dichloro-9-cyclopentyl consists of a purine core with two chlorine atoms at the 2 and 6 positions and a cyclopentyl group at the 9 position. This specific arrangement of substituents not only enhances the compound's stability but also modulates its interactions with biological targets. The cyclopentyl group, in particular, is known for its ability to improve the lipophilicity and membrane permeability of the molecule, which are crucial factors for drug efficacy.

In recent years, 9H-Purine, 2,6-dichloro-9-cyclopentyl has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 9H-Purine, 2,6-dichloro-9-cyclopentyl could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 9H-Purine, 2,6-dichloro-9-cyclopentyl has also demonstrated potential as an antiviral agent. Studies have indicated that it can interfere with the replication cycle of certain viruses by targeting key viral enzymes. For instance, it has shown activity against human immunodeficiency virus (HIV) and hepatitis C virus (HCV), making it a potential lead compound for the development of new antiviral drugs.

The pharmacokinetic profile of 9H-Purine, 2,6-dichloro-9-cyclopentyl is another important aspect that has been investigated. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable distribution pattern in tissues. This makes it suitable for both oral and parenteral administration, depending on the intended therapeutic application. Additionally, its metabolic stability ensures that it remains active in the body for an extended period, which is beneficial for maintaining therapeutic levels over time.

One of the challenges in drug development is ensuring that new compounds are safe and well-tolerated by patients. In this regard, 9H-Purine, 2,6-dichloro-9-cyclopentyl has shown promising results in toxicity studies. Animal models have demonstrated that it has a wide therapeutic window and does not cause significant adverse effects at effective doses. This safety profile supports its potential for further clinical evaluation.

The potential applications of 9H-Purine, 2,6-dichloro-9-cyclopentyl extend beyond traditional medicinal uses. In the field of chemical biology, this compound serves as a valuable tool for studying purinergic signaling pathways. By modulating these pathways, researchers can gain insights into various physiological processes and disease mechanisms. For example, it has been used to investigate the role of purinergic receptors in pain sensation and neurodegenerative disorders.

In conclusion, 9H-Purine, 2,6-dichloro-9-cyclopentyl (CAS No. 211733-67-4) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure endows it with anti-inflammatory and antiviral properties, making it a promising candidate for drug development. Ongoing research continues to uncover new aspects of its biological activity and pharmacological profile, further solidifying its importance in the field of medicinal chemistry.